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Compound of Interest

Compound Name: MMV1634566

cat. No.: B15581491

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Structure

MMV1634566 is a complex synthetic molecule with the systematic IUPAC name 4-[4,5-bis(4-
chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-
carbonyl]piperazin-2-one. Its chemical structure is characterized by a central dihydroimidazole
ring substituted with two chlorophenyl groups, a methoxy-isopropoxyphenyl group, and a
piperazin-2-one moiety attached via a carbonyl linker.

Table 1: Chemical and Physical Properties of MMV1634566

Property Value

Molecular Formula C30H30CI2N404

4-[4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-
IUPAC Name propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-
carbonyl]piperazin-2-one

CC(C)OC1=C(C=CC(=C1)0C)C2=NC(C(N2C(=

SMILES O)N3CCNC(=0)C3)C4=CC=C(C=C4)Cl)C5=CC
=C(C=C5)CI

Molecular Weight 581.5 g/mol

CAS Number 548472-68-0
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Biological Activity and Mechanism of Action

As of the latest available data, specific in-depth experimental results detailing the biological
activity, mechanism of action, and associated signaling pathways for MMV1634566 have not
been extensively published in peer-reviewed literature.

While the core structure of MMV1634566 contains moieties found in other biologically active
compounds, direct evidence linking this specific molecule to a particular biological target or
pharmacological effect is not publicly available. A compound with a similar structural backbone
has been investigated in the context of proteolysis-targeting chimeras (PROTACS), suggesting
a potential, though unconfirmed, application in targeted protein degradation. This could involve
inducing the ubiquitination and subsequent proteasomal degradation of a target protein.
Specifically, a related compound was noted to induce PARP1 cleavage and apoptosis in the
MDA-MB-231 cell line. However, it is crucial to emphasize that this information does not directly
pertain to MMV1634566 and should be considered speculative without direct experimental
validation.

Further research, including target identification studies, phenotypic screening, and in vitro/in
Vivo assays, is required to elucidate the specific biological function of MMV1634566.

Experimental Protocols

Due to the limited availability of published research on MMV1634566, detailed experimental
protocols for its synthesis, purification, and biological evaluation are not available in the public
domain.

For researchers interested in investigating this compound, a general workflow for
characterization could be proposed.

General Experimental Workflow for Compound
Characterization

This logical workflow outlines the necessary steps to characterize the biological activity of a
novel compound like MMV1634566.
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Mechanism of Action Studies ~~~~~ InVivoEaluation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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